![molecular formula C18H21ClN4O2 B2785104 N-(2-chlorobenzyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide CAS No. 1226457-07-3](/img/structure/B2785104.png)
N-(2-chlorobenzyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-chlorobenzyl)-2-((6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl)oxy)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as JNJ-7706621 and is a selective inhibitor of cyclin-dependent kinases (CDKs).
Scientific Research Applications
Antimicrobial Activities
- Synthesis and Antimicrobial Activity of Derivatives: A study by Hossan et al. (2012) in "Molecules" focused on synthesizing pyridines, pyrimidinones, oxazinones, and their derivatives as antimicrobial agents, utilizing a similar structural framework. These compounds exhibited good antibacterial and antifungal activities comparable to standard drugs like streptomycin and fusidic acid (Hossan et al., 2012).
Anticancer Properties
- Synthesis and Anticancer Activity: The work by Su et al. (1986) in "Journal of Medicinal Chemistry" involved the synthesis of analogues like N-[p-[[(2,4-Diaminopyrido[2,3-d]pyrimidin-6-yl)methyl]amino]benzoyl]-L-glutamic acid (1a, 5-deazaaminopterin), showing significant anticancer activity in vitro and in vivo (Su et al., 1986).
Plant Growth Stimulation
- Plant Growth Stimulation Effects: A 2019 study by Pivazyan et al. in "Russian Journal of General Chemistry" explored new derivatives containing a pyrimidine fragment, revealing a pronounced plant growth-stimulating effect (Pivazyan et al., 2019).
Antifolate and Antitumor Activities
- Design and Synthesis for Antitumor Activity: Gangjee et al. (2000) in "Journal of Medicinal Chemistry" designed a potent dual inhibitor of thymidylate synthase (TS) and dihydrofolate reductase (DHFR) as an antitumor agent, using a similar chemical structure (Gangjee et al., 2000).
Spectroscopic and Quantum Mechanical Studies
- Spectroscopic Analysis and Ligand-Protein Interactions: A study by Mary et al. (2020) in "Chemical Papers" involved synthetic routes and vibrational spectra analysis of similar compounds, alongside exploring their potential as photosensitizers in dye-sensitized solar cells (Mary et al., 2020).
Synthesis of Novel Heterocyclic Compounds
- Synthesis and Anti Microbial Activity: Research by Nunna et al. (2014) focused on synthesizing novel heterocyclic compounds with sulfamido moiety, evaluating their antibacterial and antifungal activities (Nunna et al., 2014).
properties
IUPAC Name |
N-[(2-chlorophenyl)methyl]-2-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)oxyacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21ClN4O2/c1-13-10-17(22-18(21-13)23-8-4-5-9-23)25-12-16(24)20-11-14-6-2-3-7-15(14)19/h2-3,6-7,10H,4-5,8-9,11-12H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LPCMHYLCSQPLQU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)N2CCCC2)OCC(=O)NCC3=CC=CC=C3Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.